Cas no 2163616-00-8 (2-hydroxy-3-1-(propan-2-yl)-1H-1,2,3-triazol-4-ylpropanoic acid)

• Product Name: 2-hydroxy-3-1-(propan-2-yl)-1H-1,2,3-triazol-4-ylpropanoic acid
• CAS No: 2163616-00-8
• MF: C₈H₁₃N₃O₃
• MW: 199.207121610641
• CID: 5793537
• PubChem ID: 165503185
• Update Time: 2025-10-29

2-hydroxy-3-1-(propan-2-yl)-1H-1,2,3-triazol-4-ylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2163616-00-8
• 2-hydroxy-3-[1-(propan-2-yl)-1H-1,2,3-triazol-4-yl]propanoic acid
• EN300-1451821
• 2-hydroxy-3-1-(propan-2-yl)-1H-1,2,3-triazol-4-ylpropanoic acid

• Inchi： 1S/C8H13N3O3/c1-5(2)11-4-6(9-10-11)3-7(12)8(13)14/h4-5,7,12H,3H2,1-2H3,(H,13,14)
• InChI Key： HFADDBIOPLDXCM-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)CC1=CN(C(C)C)N=N1

Computed Properties

• Exact Mass: 199.09569129g/mol
• Monoisotopic Mass: 199.09569129g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 88.2Ų

Additional information on 2-hydroxy-3-1-(propan-2-yl)-1H-1,2,3-triazol-4-ylpropanoic acid

Comprehensive Analysis of 2-hydroxy-3-1-(propan-2-yl)-1H-1,2,3-triazol-4-ylpropanoic acid (CAS No. 2163616-00-8): Properties, Applications, and Innovations

The compound 2-hydroxy-3-1-(propan-2-yl)-1H-1,2,3-triazol-4-ylpropanoic acid (CAS No. 2163616-00-8) has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceuticals, agrochemicals, and material science. This triazole derivative combines a hydroxypropanoic acid backbone with a propan-2-yl-substituted triazole ring, offering a versatile platform for synthetic modifications and biological activity. Researchers are increasingly exploring its role as a bioactive scaffold, particularly in drug discovery, where its hydrogen-bonding capacity and metal-chelating properties are leveraged for targeted therapies.

In the context of green chemistry and sustainable synthesis, 2163616-00-8 stands out as a candidate for eco-friendly catalytic processes. Its triazole moiety is known to participate in click chemistry reactions, a topic trending in AI-driven research databases. Recent studies highlight its utility in bioconjugation and polymer functionalization, addressing user queries like "how to modify triazole compounds for biodegradable materials?" or "click chemistry applications in drug delivery." The compound’s low toxicity profile further aligns with the growing demand for safer chemical alternatives in consumer products.

From a structural-activity relationship perspective, the hydroxypropanoic acid segment enhances water solubility, a critical factor for bioavailability optimization—a frequently searched term in pharmaceutical forums. Meanwhile, the propan-2-yl group introduces steric effects that influence binding affinity in enzyme inhibition, a hot topic in precision medicine discussions. Computational chemists often model derivatives of 2163616-00-8 to predict interactions with protein targets, responding to queries such as "AI tools for molecular docking with triazoles."

Industrial applications of 2-hydroxy-3-1-(propan-2-yl)-1H-1,2,3-triazol-4-ylpropanoic acid extend to corrosion inhibitors and coating additives, where its heterocyclic stability under extreme conditions is valued. Searches like "high-performance additives for industrial coatings" often lead to studies involving this compound. Additionally, its potential in crop protection formulations is under investigation, coinciding with rising interest in "next-gen agrochemicals with reduced environmental impact."

Analytical challenges surrounding CAS 2163616-00-8, such as chromatographic separation or spectroscopic characterization, are frequently addressed in peer-reviewed journals. Techniques like HPLC-MS and NMR are commonly employed, reflecting user searches for "advanced methods to analyze triazole-containing compounds." The compound’s stability under UV light also makes it relevant to photodegradation studies, a niche yet growing area in environmental chemistry.

In summary, 2-hydroxy-3-1-(propan-2-yl)-1H-1,2,3-triazol-4-ylpropanoic acid represents a multifaceted chemical entity bridging academic research and industrial innovation. Its alignment with trends like computational drug design, green synthesis, and functional materials ensures continued relevance in scientific discourse and search engine queries worldwide.